Cas no 50388-20-0 (Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide)

Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide structure
50388-20-0 structure
Product Name:Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide
CAS No:50388-20-0
MF:C9H11NO
MW:149.189742326736
CID:364979
PubChem ID:14084216
Update Time:2025-04-19

Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 5,6,7,8-tetrahydro-, 2-oxide
    • (1-Methyl-cyclobutyl)-phenyl-keton
    • 5,6,7,8-tetrahydroisoquinoline-N-oxide
    • 5,6,7,8-Tetrahydroisoquinoline2-oxide
    • 5,6,7,8-Tetrahydroisoquinoline N-oxide
    • SCHEMBL4956206
    • 50388-20-0
    • 5,6,7,8-Tetrahydroisoquinoline-2-oxide
    • AQEYJNQCMXIBFF-UHFFFAOYSA-N
    • 5,6,7,8-Tetrahydroisoquinoline 2-oxide
    • Inchi: 1S/C9H11NO/c11-10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2
    • InChI Key: AQEYJNQCMXIBFF-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC2=C(C=1)CCCC2

Computed Properties

  • Exact Mass: 149.08400
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 25.46000
  • LogP: 1.99390
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